Cas no 1049757-49-4 (3-(dimethylamino)propyl(3-ethoxy-4-propoxyphenyl)methylamine dihydrochloride)

• Product Name: 3-(dimethylamino)propyl(3-ethoxy-4-propoxyphenyl)methylamine dihydrochloride
• CAS No: 1049757-49-4
• MF: C₁₇H₃₂Cl₂N₂O₂
• MW: 367.354183197021
• CID: 3110164
• PubChem ID: 16244917
• Update Time: 2025-04-21

3-(dimethylamino)propyl(3-ethoxy-4-propoxyphenyl)methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• <br>N'-(3-Ethoxy-4-propoxy-benzyl)-N,N-dimethyl-propane-1,3-diamine dihydrochlo ride
• 3-(dimethylamino)propyl(3-ethoxy-4-propoxyphenyl)methylamine dihydrochloride
• [3-(dimethylamino)propyl][(3-ethoxy-4-propoxyphenyl)methyl]aminedihydrochloride
• EN300-09684
• (3-(dimethylamino)propyl)((3-ethoxy-4-propoxyphenyl)methyl)amine dihydrochloride
• Z56983143
• CS-0221650
• 1049757-49-4
• N-[(3-ethoxy-4-propoxyphenyl)methyl]-N',N'-dimethylpropane-1,3-diamine;dihydrochloride
• ZRB75749
• N'-(3-Ethoxy-4-propoxy-benzyl)-N,N-dimethyl-propane-1,3-diamine dihydrochloride
• G39195
• 965-545-7
• [3-(dimethylamino)propyl][(3-ethoxy-4-propoxyphenyl)methyl]amine dihydrochloride

• Inchi： 1S/C17H30N2O2.2ClH/c1-5-12-21-16-9-8-15(13-17(16)20-6-2)14-18-10-7-11-19(3)4;;/h8-9,13,18H,5-7,10-12,14H2,1-4H3;2*1H
• InChI Key： OAVCUNLTQCXWKA-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CCC)C1C=CC(=CC=1OCC)CNCCCN(C)C

Computed Properties

• Exact Mass: 366.1840837Da
• Monoisotopic Mass: 366.1840837Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 249
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.7Ų